Cas no 194782-89-3 (3-Methyl-2-nitro-4,5,6-trifluorobenzoic acid)

• Product Name: 3-Methyl-2-nitro-4,5,6-trifluorobenzoic acid
• CAS No: 194782-89-3
• MF: C₈H₄F₃NO₄
• MW: 235.116872787476
• CID: 5004237
• Update Time: 2025-06-23

3-Methyl-2-nitro-4,5,6-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-nitro-4,5,6-trifluorobenzoic acid

• Inchi： 1S/C8H4F3NO4/c1-2-4(9)6(11)5(10)3(8(13)14)7(2)12(15)16/h1H3,(H,13,14)
• InChI Key： JUODUMLGZGAATD-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C(=O)O)C(=C1C)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1

Additional information on 3-Methyl-2-nitro-4,5,6-trifluorobenzoic acid

Introduction to 3-Methyl-2-Nitro-4,5,6-Trifluorobenzoic Acid (CAS No. 194782-89-3)

The compound 3-Methyl-2-Nitro-4,5,6-Trifluorobenzoic Acid, identified by the CAS registry number CAS No. 194782-89-3, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique chemical structure, which includes a benzoic acid backbone substituted with a methyl group at the 3-position, a nitro group at the 2-position, and trifluorine groups at the 4, 5, and 6 positions. The combination of these substituents imparts distinctive chemical properties that make this compound valuable for research and development purposes.

The synthesis of 3-Methyl-2-Nitro-4,5,6-Trifluorobenzoic Acid involves a series of carefully controlled chemical reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. These improvements are particularly important for applications requiring high precision, such as in pharmaceutical research or materials science.

One of the most notable features of this compound is its strong electron-withdrawing groups. The nitro group at the 2-position and the trifluorine groups at positions 4, 5, and 6 significantly influence the electronic properties of the molecule. This makes it an excellent candidate for use in electrophilic aromatic substitution reactions. Recent studies have demonstrated that these groups enhance the reactivity of the molecule under specific conditions, making it a valuable intermediate in the synthesis of more complex structures.

The presence of multiple fluorine atoms in the structure also contributes to its stability and lipophilicity. These properties are particularly advantageous in drug design, where compounds with high bioavailability are sought after. Researchers have explored the potential of 3-Methyl-2-Nitro-4,5,6-Trifluorobenzoic Acid as a lead compound in anti-cancer drug development. Preclinical studies have shown promising results in inhibiting certain enzymes associated with tumor growth.

In addition to its role in pharmaceuticals, this compound has found applications in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and other electronic devices. The ability to fine-tune its electronic properties through substitution patterns offers exciting possibilities for enhancing device performance.

The environmental impact of synthesizing and using this compound has also been a topic of recent research interest. Scientists are exploring more sustainable methods to produce CAS No. 194782-89-3, including the use of renewable resources and green chemistry principles. These efforts aim to reduce waste and minimize the environmental footprint associated with its production.

In conclusion, 3-Methyl-2-Nitro-4,5,6-Trifluorobenzoic Acid, with its CAS number CAS No. 194782-89-3, represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and properties continue to inspire innovative research directions, from drug discovery to materials science. As advancements in synthetic methods and application development progress further, this compound is expected to play an increasingly important role in both academic and industrial settings.